Cas no 22068-49-1 (4-(1,3-Dithiolan-2-yl)phenol)

• Product Name: 4-(1,3-Dithiolan-2-yl)phenol
• CAS No: 22068-49-1
• MF: C₉H₁₀OS₂
• MW: 198.305099964142
• MDL: MFCD00068127
• CID: 88313
• PubChem ID: 97562
• Update Time: 2025-06-28

4-(1,3-Dithiolan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-Dithiolan-2-yl)phenol
• 1,3-Dithiolane,2-(4-hydroxyphenyl)
• 2-(4-hydroxyphenyl)-1,3-dithiolane
• 4-[1,3]dithiolan-2-yl-phenol
• 4-hydroxyphenyl-1,3-dithiolane
• p-(1,3-Dithiolan-2-yl)phenol
• Phenol,p-(1,3-dithiolan-2-yl)
• SDCCGMLS-0066250.P001
• AKOS001067219
• AS-9169
• 1,3-Dithiolane, 2-(4-hydroxyphenyl)-
• MFCD00068127
• NSC132849
• NSC 132849
• PHENOL, P-1,3-DITHIOLAN-2-YL-
• 2-(4'-hydroxyphenyl)-1,3-dithiolane
• Phenol, p-(1,3-dithiolan-2-yl)-
• AB01320124-02
• NSC-132849
• NCGC00324788-01
• Z57992434
• Phenol,4-(1,3-dithiolan-2-yl)-
• CS-0318292
• BRN 0141157
• LTNPCGWCUVDEEY-UHFFFAOYSA-N
• HMS1727F12
• PIP8O1R36T
• ?4-(1,3-DITHIOLAN-2-YL)PHENOL
• 4-19-00-00740 (Beilstein Handbook Reference)
• Q27286579
• SCHEMBL12471594
• A815895
• FT-0616456
• DTXSID40176556
• UNII-PIP8O1R36T
• 22068-49-1
• Phenol, 4-(1,3-dithiolan-2-yl)-
• DB-015572
• DTXCID8099047

• MDL： MFCD00068127
• Inchi： 1S/C9H10OS2/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-4,9-10H,5-6H2
• InChI Key： LTNPCGWCUVDEEY-UHFFFAOYSA-N
• SMILES： S1CCSC1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 198.01700
• Monoisotopic Mass: 198.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 70.8A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.319
• Melting Point: 114 °C
• Boiling Point: 376.4°Cat760mmHg
• Flash Point: 183°C
• Refractive Index: 1.675
• PSA: 70.83000
• LogP: 2.87080

4-(1,3-Dithiolan-2-yl)phenol Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(1,3-Dithiolan-2-yl)phenol

Recent Advances in the Study of 4-(1,3-Dithiolan-2-yl)phenol (CAS: 22068-49-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(1,3-Dithiolan-2-yl)phenol (CAS: 22068-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-(1,3-Dithiolan-2-yl)phenol as a versatile intermediate in organic synthesis. Its dithiolane moiety, in particular, has been explored for its ability to act as a protective group for carbonyl compounds, as well as a precursor for various heterocyclic systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel thiol-containing pharmacophores, which are of interest for their antioxidant and anti-inflammatory properties.

In the realm of drug discovery, 4-(1,3-Dithiolan-2-yl)phenol has shown promise as a scaffold for the development of small-molecule inhibitors targeting key enzymes involved in metabolic pathways. Research conducted by the University of Cambridge in 2024 revealed that derivatives of this compound exhibit potent inhibitory activity against aldose reductase, an enzyme implicated in diabetic complications. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting potential applications in the treatment of diabetes-related disorders.

Another area of interest is the compound's potential as an antimicrobial agent. A recent publication in Antimicrobial Agents and Chemotherapy reported that 4-(1,3-Dithiolan-2-yl)phenol derivatives display broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays.

From a toxicological perspective, preliminary studies have indicated that 4-(1,3-Dithiolan-2-yl)phenol exhibits favorable safety profiles in animal models. A 2024 toxicokinetic study in rodents reported no significant adverse effects at therapeutic doses, although further investigations are warranted to assess long-term safety and potential drug-drug interactions.

Looking ahead, researchers are exploring the potential of 4-(1,3-Dithiolan-2-yl)phenol in targeted drug delivery systems. Its chemical structure allows for facile conjugation with various drug molecules and nanoparticles, as demonstrated in recent work published in the Journal of Controlled Release. This approach could potentially enhance drug bioavailability and reduce off-target effects.

In conclusion, 4-(1,3-Dithiolan-2-yl)phenol (CAS: 22068-49-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and biological evaluation, position it as a valuable scaffold for future drug development efforts. Continued research in this area is expected to yield novel therapeutic agents addressing unmet medical needs.